Cas no 1805267-60-0 (Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate)

Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the difluoromethyl and methoxy substituents, contribute to enhanced metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The presence of the carboxylate group allows for further functionalization, facilitating the synthesis of more complex molecules. This compound exhibits favorable physicochemical properties, such as moderate solubility and lipophilicity, which are advantageous in the design of bioactive compounds. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for heterocyclic chemistry.
Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate structure
1805267-60-0 structure
Product Name:Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate
CAS No:1805267-60-0
MF:C10H11F2NO3
MW:231.196049928665
CID:4896414
Update Time:2025-10-29

Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate
    • Inchi: 1S/C10H11F2NO3/c1-5-6(15-2)4-13-8(10(14)16-3)7(5)9(11)12/h4,9H,1-3H3
    • InChI Key: WUHKCYITSPOBEX-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OC)=NC=C(C=1C)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • XLogP3: 2
  • Topological Polar Surface Area: 48.4

Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029019212-250mg
Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate
1805267-60-0 95%
250mg
$989.80 2022-04-01
Alichem
A029019212-500mg
Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate
1805267-60-0 95%
500mg
$1,651.30 2022-04-01
Alichem
A029019212-1g
Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate
1805267-60-0 95%
1g
$2,895.00 2022-04-01

Additional information on Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate

Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate: A Comprehensive Overview

Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate, with the CAS number 1805267-60-0, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a methyl group. The carboxylate functionality further enhances its versatility, making it a valuable component in various synthetic and industrial applications.

The synthesis of Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring scalability for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for advanced pharmaceuticals. The pyridine ring structure is known to exhibit significant bioactivity, particularly in anti-inflammatory and anticancer drug development. Recent studies have demonstrated that derivatives of Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate can inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmaceutical applications, this compound has found utility in agrochemicals. Its ability to modulate plant growth hormones makes it a potential candidate for developing eco-friendly pesticides and growth regulators. Field trials conducted in collaboration with agricultural research institutions have shown promising results in enhancing crop yield and resistance to environmental stressors.

The electronic properties of Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate also make it an attractive candidate for use in organic electronics. The compound's ability to act as an electron acceptor has been leveraged in the development of advanced photovoltaic materials. Recent breakthroughs in this area have demonstrated improved charge transport properties, paving the way for more efficient solar cells.

From a sustainability perspective, researchers have explored the use of renewable feedstocks and green chemistry principles in the synthesis of this compound. The integration of biocatalysts and solvent-free reaction conditions has significantly reduced the environmental footprint associated with its production. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, Methyl 3-(difluoromethyl)-5-methoxy-4-methylpyridine-2-carboxylate (CAS No: 1805267-60-0) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its importance as a versatile building block for innovative technologies. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping the future of these industries.

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